Cas no 1019630-52-4 (N-1-(3-fluorophenyl)ethylcyclopentanamine)

• Product Name: N-1-(3-fluorophenyl)ethylcyclopentanamine
• CAS No: 1019630-52-4
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 5214812
• PubChem ID: 43177427
• Update Time: 2026-03-06

N-1-(3-fluorophenyl)ethylcyclopentanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-cyclopentyl-3-fluoro-α-methyl-
• N-1-(3-fluorophenyl)ethylcyclopentanamine

• Inchi： 1S/C13H18FN/c1-10(15-13-7-2-3-8-13)11-5-4-6-12(14)9-11/h4-6,9-10,13,15H,2-3,7-8H2,1H3
• InChI Key： JCHIPIAYWBWUMR-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1)(C)NC1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-1-(3-fluorophenyl)ethylcyclopentanamine

Introduction to N-1-(3-fluorophenyl)ethylcyclopentanamine (CAS No. 1019630-52-4)

N-1-(3-fluorophenyl)ethylcyclopentanamine, a compound with the chemical identifier CAS No. 1019630-52-4, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a 3-fluorophenyl moiety and a cyclopentanamine backbone suggests intriguing pharmacological properties that make it a promising candidate for further investigation.

The structural composition of N-1-(3-fluorophenyl)ethylcyclopentanamine is meticulously designed to interact with biological targets in a specific manner. The 3-fluorophenyl group, known for its ability to modulate electronic properties and enhance metabolic stability, plays a crucial role in determining the compound's overall pharmacokinetic profile. This feature is particularly relevant in the context of drug design, where optimizing metabolic half-life and bioavailability are paramount.

The cyclopentanamine core, on the other hand, contributes to the compound's solubility and binding affinity. This structural element is often employed in medicinal chemistry due to its ability to form stable interactions with biological receptors. The combination of these two components results in a molecule that exhibits both potency and selectivity, which are essential qualities for any successful therapeutic agent.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced bioactivity and improved pharmacological properties. The incorporation of fluorine into pharmaceutical molecules has been shown to increase their metabolic stability, lipophilicity, and binding affinity. N-1-(3-fluorophenyl)ethylcyclopentanamine exemplifies this trend, as it leverages the benefits of fluorine substitution while maintaining a structurally diverse framework.

Current research in the field of medicinal chemistry has highlighted the importance of developing novel scaffolds that can interact with biological targets in innovative ways. N-1-(3-fluorophenyl)ethylcyclopentanamine has been identified as a potential lead compound for further exploration in this regard. Its unique structural features make it an attractive candidate for designing drugs that target complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The synthesis of N-1-(3-fluorophenyl)ethylcyclopentanamine involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern pharmaceutical synthesis. The process typically begins with the preparation of key intermediates, such as 3-fluorobenzyl halides and cyclopentanamine derivatives. These intermediates are then coupled using transition metal-catalyzed reactions or other advanced synthetic methodologies to form the final product.

The purification and characterization of N-1-(3-fluorophenyl)ethylcyclopentanamine are critical steps in ensuring its quality and efficacy. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the compound's identity and purity. These methods provide detailed insights into the molecular structure and properties of the compound, which are essential for its subsequent biological evaluation.

Biological evaluation of N-1-(3-fluorophenyl)ethylcyclopentanamine has revealed promising preliminary results. In vitro studies have demonstrated its ability to interact with specific biological targets, suggesting potential therapeutic applications. For instance, preliminary data indicate that this compound may exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation. Additionally, its interaction with neurotransmitter receptors has raised interest in its potential use as an anxiolytic or antidepressant agent.

The development of N-1-(3-fluorophenyl)ethylcyclopentanamine into a clinical candidate involves several stages, including preclinical testing and subsequent human clinical trials. Preclinical studies are designed to assess the compound's safety profile, pharmacokinetic properties, and therapeutic efficacy in animal models. These studies provide critical data that inform decisions regarding its progression into human trials.

In conclusion, N-1-(3-fluorophenyl)ethylcyclopentanamine (CAS No. 1019630-52-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like N-1-(3-fluorophenyl)ethylcyclopentanamine will play an increasingly important role in the discovery and development of novel therapeutic agents.